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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B7770159 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 2-Ethylnitrobenzene (CAS No. 612-22-6). The following procedural

guidance is designed for researchers, scientists, and drug development professionals to

ensure safe laboratory operations.

Hazard Identification and Precautionary Measures
2-Ethylnitrobenzene is a yellow to light brown oily liquid that is irritating to the eyes, skin, and

respiratory system.[1][2] It is also harmful if swallowed.[2] All personnel must be thoroughly

familiar with the hazards before handling this chemical.

Key Hazards:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.[1]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.

Always handle 2-Ethylnitrobenzene in accordance with good industrial hygiene and safety

practices.[1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent personal contact

with 2-Ethylnitrobenzene.

Protection Type Specific Equipment Purpose

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

To prevent eye contact from

splashes or vapors.

Skin Protection

Chemical-resistant gloves

(e.g., light weight rubber

gloves). Protective clothing to

prevent skin exposure.[2][3]

To avoid direct skin contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If ventilation is inadequate,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[4][5] For

high concentrations, a full-face

supplied air respirator may be

necessary.[1]

To prevent inhalation of vapors

or mists.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Ethylnitrobenzene is crucial for safe

handling and storage.
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Property Value Source(s)

Molecular Formula C₈H₉NO₂ [2][6]

Molecular Weight 151.16 g/mol [2][6]

Appearance Yellow to light brown oily liquid [1][2][6]

Melting Point -13 to -10 °C [1][2][6]

Boiling Point 234 - 236 °C [1]

Flash Point 109 °C (closed cup) [1]

Density 1.121 - 1.127 g/cm³ at 25°C [1][2][6]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

acetone, and ether.

[2][6]

Operational and Disposal Plans
The following sections provide step-by-step protocols for the safe handling, storage, and

disposal of 2-Ethylnitrobenzene.

Protocol for Safe Handling and Storage
Handling:

Ventilation: Always handle 2-Ethylnitrobenzene in a well-ventilated area or under a

chemical fume hood to minimize inhalation of vapors.[4]

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[1] Do not

breathe vapors or mists.[1]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[5]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[3] Wash hands

thoroughly after handling.[1] Contaminated work clothes should be laundered separately

before reuse.[5]
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Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[4]

Storage:

Container: Store in the original, tightly closed container.[1]

Location: Store in a cool, dry, and well-ventilated area.[1]

Segregation: Store away from incompatible materials such as reducing agents, acids, bases,

alkali metals, and oxidizing agents.[4]

Integrity: Opened containers must be carefully resealed and kept upright to prevent leakage.

[1]

Emergency Protocols
Immediate and appropriate response is critical in the event of an emergency involving 2-
Ethylnitrobenzene.
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Workflow for 2-Ethylnitrobenzene Emergency

Emergency Occurs
(Spill, Exposure, Fire)

Assess Situation
(Is it safe to intervene?)

Evacuate Immediate Area
Alert Others

Unsafe to Intervene

Spill Response

Spill

Exposure Response

Exposure

Fire Response

Fire

Call Emergency Services
& EHS

Contain Spill
(Use inert absorbent)

Administer First Aid
(See Protocol)

Extinguish Fire
(Use appropriate media)

Clean & Decontaminate Area

Dispose of Waste
(Follow Disposal Plan)

Report Incident

End

Click to download full resolution via product page

Caption: Emergency response workflow for 2-Ethylnitrobenzene incidents.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7770159?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In all cases of exposure, consult a physician and show them the Safety Data Sheet.[1]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen.[5] If the

person is not breathing, give artificial respiration and seek immediate medical attention.[1][5]

Skin Contact: Immediately wash off with soap and plenty of water.[1] Remove contaminated

clothing and shoes.[5] Seek medical advice if irritation persists.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under

the eyelids.[1][4] Remove contact lenses if present and easy to do.[8] Consult a physician

immediately.[1]

Ingestion: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious

person.[1] Rinse mouth with water and call a poison control center or doctor immediately.[1]

[4]

Evacuate: Evacuate personnel to a safe area.[1]

Ventilate: Ensure adequate ventilation.[1]

Prevent Contact: Wear appropriate PPE to avoid breathing vapors and contact with skin or

eyes.[1]

Containment: Prevent the product from entering drains.[1] Contain the spill using sand,

earth, or other inert absorbent material.[1]

Collection: Soak up the spill with the inert absorbent material and collect it into a suitable,

closed, and labeled container for disposal as hazardous waste.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
All waste materials must be disposed of as hazardous waste in accordance with local, state,

and federal regulations.

Protocol for Waste Disposal:
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Containerization: Collect all 2-Ethylnitrobenzene waste, including contaminated absorbent

materials, in a suitable, closed, and clearly labeled container.[1]

Storage Pending Disposal: Store the waste container in a designated, secure area away

from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through an

authorized waste disposal company. Do not dispose of the material down the drain or into

the environment.[1]

Documentation: Maintain all necessary records of the disposal process as required by your

institution and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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